Research Area
  • CMLD012612
    CMLD012612
    • Cat. No.:
    • B606747
    • CAS No.:
    • Molecular Formula:
    • C31H33N3O7
    • Molecular Weight:
    • 559.6 g/mol
    Description
    CMLD012612 is a novel Potent eIF4A Inhibitor, possessing potent anti-neoplastic activity.
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  • Biotin-COG1410 TFA
    Biotin-COG1410 TFA
    • Cat. No.:
    • B606757
    • CAS No.:
    • 878009-24-6
    • Molecular Formula:
    • C64H121N21O14
    • Molecular Weight:
    • 1408.8 g/mol
    Description
    COG-1410 is a apolipoprotein E (apoE) peptide mimetic containing the amino acid sequence of the receptor-binding domain apoE.
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  • COH000
    COH000
    • Cat. No.:
    • B606758
    • CAS No.:
    • Molecular Formula:
    • C25H25NO5
    • Molecular Weight:
    • 419.5 g/mol
    Description
    COH000 is a highly specific covalent allosteric SUMO E1 inhibitor with an IC50 of 0.2 μM for SUMOylation in vitro. COH000 targets a cryptic pocket distinct from the active site that is completely buried in all...
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  • COH29
    COH29
    • Cat. No.:
    • B606759
    • CAS No.:
    • 1190932-38-7
    • Molecular Formula:
    • C22H16N2O5S
    • Molecular Weight:
    • 420.4 g/mol
    Description
    RNR Inhibitor COH29 is an orally available, aromatically substituted thiazole and inhibitor of the human ribonucleotide reductase (RNR), with potential antineoplastic activity. Upon oral administration, the RNR ...
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  • Collismycin A
    Collismycin A
    • Cat. No.:
    • B606761
    • CAS No.:
    • 158792-24-6
    • Molecular Formula:
    • C13H13N3O2S
    • Molecular Weight:
    • 275.33 g/mol
    Description
    Collismycin A is a member of bipyridines.
    Collismycin A has been reported in Streptomyces with data available.
    glucocorticoid receptor antagonist;  structure in first source...
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  • Conteltinib
    Conteltinib
    • Cat. No.:
    • B606762
    • CAS No.:
    • 1384860-29-0
    • Molecular Formula:
    • C32H45N9O3S
    • Molecular Weight:
    • 635.8 g/mol
    Description
    Conteltinib is an orally available inhibitor of the receptor tyrosine kinase anaplastic lymphoma kinase (ALK), focal adhesion kinase (FAK) and proline-rich tyrosine kinase 2 (Pyk2), with potential antineoplastic...
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  • Copanlisib hydrochloride
    Copanlisib hydrochloride
    • Cat. No.:
    • B606763
    • CAS No.:
    • Molecular Formula:
    • C23H30Cl2N8O4
    • Molecular Weight:
    • 553.4 g/mol
    Description
    Copanlisib dihydrochloride is the dihydrochloride salt of copanlisib. It has a role as an antineoplastic agent, an apoptosis inducer and an EC 2.7.1.137 (phosphatidylinositol 3-kinase) inhibitor. It contains a c...
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  • Coti-2
    Coti-2
    • Cat. No.:
    • B606768
    • CAS No.:
    • 1039455-84-9
    • Molecular Formula:
    • C19H22N6S
    • Molecular Weight:
    • 366.5 g/mol
    Description
    Mutant p53 Activator COTI-2 is an orally available third generation thiosemicarbazone and activator of mutant forms of the p53 protein, with potential antineoplastic activity. Upon oral administration, mutant p5...
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  • TAO Kinase inhibitor 1
    TAO Kinase inhibitor 1
    • Cat. No.:
    • B606776
    • CAS No.:
    • Molecular Formula:
    • C25H24N2O2
    • Molecular Weight:
    • 384.5 g/mol
    Description
    Compound 43 TAO kinase inhibitor is an ATP-competitive inhibitor of the thousand-and-one amino acid kinases TAOK1 and TAOK2 (IC50s = 11 and 15 nM, respectively). It is selective for TAOK1 and TAOK2 over 62 kinas...
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  • CP-466722
    CP-466722
    • Cat. No.:
    • B606779
    • CAS No.:
    • 1080622-86-1
    • Molecular Formula:
    • C17H15N7O2
    • Molecular Weight:
    • 349.3 g/mol
    Description
    2-(6,7-dimethoxy-4-quinazolinyl)-5-(2-pyridinyl)-1,2,4-triazol-3-amine is a member of quinazolines.
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